![molecular formula C8H7Cl2NO3S B3380505 4-Acetamido-2-chlorobenzene-1-sulfonyl chloride CAS No. 1954-95-6](/img/structure/B3380505.png)
4-Acetamido-2-chlorobenzene-1-sulfonyl chloride
Overview
Description
Synthesis Analysis
The synthesis of 4-Acetamido-2-chlorobenzene-1-sulfonyl chloride can be achieved through electrophilic aromatic substitution . The corresponding acetanilide undergoes chlorosulfonation to produce 4-acetamidobenzenesulfanyl chloride. This compound is then treated with ammonia to replace the chlorine with an amino group, affording 4-acetamidobenzenesulfonamide. The subsequent hydrolysis of the sulfonamide produces the sulfanilamide .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two substituents para to each other; an amino group in the fourth position; and the singly substituted 1-sulfonamido group .Chemical Reactions Analysis
The chemical reactions involving this compound are primarily electrophilic aromatic substitutions . The aromatic ring is regenerated from the cationic intermediate by loss of a proton from the sp3-hybridized carbon .Physical And Chemical Properties Analysis
This compound has a density of 1.5±0.1 g/cm3, a boiling point of 426.8±28.0 °C at 760 mmHg, and a melting point of 142-145 °C (dec.) (lit.) . It is slightly soluble in water .Mechanism of Action
Target of Action
It’s known that similar compounds, such as sulfa drugs, target the synthesis of folic acid in bacteria .
Mode of Action
It’s known that similar compounds, such as sulfa drugs, work by competing with para-aminobenzoic acid (paba) for incorporation into folic acid . This mechanism is known as metabolic antagonism .
Biochemical Pathways
The compound is involved in the synthesis of sulfanilamide, a type of sulfa drug . The corresponding acetanilide undergoes chlorosulfonation to produce 4-acetamidobenzenesulfanyl chloride. This compound is then treated with ammonia to replace the chlorine with an amino group, affording 4-acetamidobenzenesulfonamide. The subsequent hydrolysis of the sulfonamide produces sulfanilamide .
Pharmacokinetics
It’s known that similar compounds, such as sulfa drugs, are well absorbed and distributed throughout the body .
Result of Action
It’s known that similar compounds, such as sulfa drugs, inhibit the growth of bacteria by preventing the synthesis of folic acid .
Action Environment
It’s known that similar compounds, such as sulfa drugs, can be affected by factors such as ph and temperature .
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-Acetamido-2-chlorobenzene-1-sulfonyl chloride is its versatility in various scientific research applications. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and dyes. Additionally, it exhibits strong electrophilic properties, which make it useful in organic synthesis. However, one of the limitations of this compound is its moderate toxicity, which requires careful handling in the laboratory.
Future Directions
There are several future directions for the research and development of 4-Acetamido-2-chlorobenzene-1-sulfonyl chloride. One area of focus could be the synthesis of novel sulfonamide-based drugs with improved efficacy and reduced toxicity. Another area of focus could be the development of new agrochemicals with improved selectivity and reduced environmental impact. Additionally, the compound could be used in the synthesis of new dyes and pigments with improved properties such as color fastness and stability.
Conclusion
In conclusion, this compound is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and dyes. It exhibits strong electrophilic properties, which make it useful in organic synthesis. However, it requires careful handling in the laboratory due to its moderate toxicity. There are several future directions for the research and development of this compound, including the synthesis of novel sulfonamide-based drugs, development of new agrochemicals, and synthesis of new dyes and pigments.
Scientific Research Applications
4-Acetamido-2-chlorobenzene-1-sulfonyl chloride is widely used in scientific research applications. It is an important intermediate in the synthesis of various pharmaceuticals such as sulfonamide-based drugs, which are used to treat bacterial infections. It is also used in the synthesis of agrochemicals such as herbicides and pesticides. Additionally, it is used in the synthesis of dyes and pigments.
Safety and Hazards
properties
IUPAC Name |
4-acetamido-2-chlorobenzenesulfonyl chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2NO3S/c1-5(12)11-6-2-3-8(7(9)4-6)15(10,13)14/h2-4H,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSSDFXARSXTRSY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)S(=O)(=O)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90516564 | |
Record name | 4-Acetamido-2-chlorobenzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90516564 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1954-95-6 | |
Record name | 4-(Acetylamino)-2-chlorobenzenesulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1954-95-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Acetamido-2-chlorobenzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90516564 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-4-acetamidobenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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